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Compound of Interest

Compound Name: 4-Methyloctane

Cat. No.: B165697

Essential Safety and Handling Guide for 4-
Methyloctane

This guide provides immediate safety, handling, and disposal protocols for 4-Methyloctane,
tailored for research and drug development professionals. Following these procedures is critical
for ensuring laboratory safety and operational integrity.

Quantitative Data Summary

The physical and chemical properties of 4-Methyloctane are summarized below.
Understanding these properties is foundational to safe handling and experimental planning.
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Property

Value

Molecular Formula

CoH20

Molecular Weight 128.26 g/mol [1]

Appearance Clear, colorless liquid[1][2][3]

Odor Faint hydrocarbon or gasoline-like odor[1][2][4]
Density 0.722 g/cm?3[5][6]

Boiling Point 141.6 °C at 760 mmHg[5][6]

Melting Point -113.3 °C[5][6]

Flash Point 24.2 °C[5][6]

Vapor Pressure

7.26 mmHg at 25°CJ[5][6]

Solubility

Insoluble in water; soluble in organic solvents

like hexane and toluene.[1]

Operational Plan: Handling and Disposal

4-Methyloctane is a flammable liquid and vapor that poses a significant aspiration hazard.[3]

[4] Adherence to the following step-by-step procedures is mandatory.

Required Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The minimum required PPE for

handling 4-Methyloctane includes:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[7][8][9][10]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves inspected prior to use.[8][9] The selected
gloves must comply with EU Directive 89/686/EEC and the EN 374 standard.[8][9]
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o Protective Clothing: Wear fire/flame-resistant and impervious clothing.[7][8][9] A lab coat is
required at a minimum.

» Respiratory Protection:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling
vapors.[8][9][11]

o If exposure limits are exceeded or symptoms like irritation occur, use a full-face respirator
with a Type A filter for organic gases and vapors (boiling point > 65°C).[7][8][9][10]

Safe Handling Protocol

Preparation:
e Ensure an emergency eye wash station and safety shower are accessible.
o Work within a certified chemical fume hood to ensure adequate ventilation.[3][9]

» Clear the workspace of all ignition sources, including heat, sparks, and open flames.[4][8][12]
Use only explosion-proof electrical equipment.[4][8][12]

o Assemble all necessary non-sparking tools and equipment before handling the chemical.[4]
[B191[12]

e Ground and bond all containers and receiving equipment to prevent the buildup of static
electricity.[4][8][11][12]

Execution:

Don all required PPE as specified above.

Carefully uncap the 4-Methyloctane container.

Perform the required transfer or experimental procedure, minimizing the generation of
vapors or mists.[13]

Keep the container tightly closed when not in use.[4][8][12][13]
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e Avoid direct contact with skin and eyes.[8][9][13]
In Case of Exposure or Spill:

o Skin Contact: Immediately take off all contaminated clothing.[8][11] Rinse the affected skin
area with plenty of water.[8][11]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes and consult a doctor.[8]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[8] Call a
poison center or doctor if you feel unwell.[11]

 Ingestion: Do NOT induce vomiting.[8][11] Immediately call a poison center or doctor.[8][11]
This is an aspiration hazard and may be fatal if swallowed and enters the airways.[3][4]

o Spill: Remove all ignition sources.[8][9] Use spark-proof tools and explosion-proof equipment
to collect the material into suitable, closed containers for disposal.[8][9] Do not allow the
chemical to enter drains.[38][9]

Storage Requirements

Proper storage is crucial to maintain chemical stability and prevent accidents.

Store in a cool, dark, and well-ventilated area.[4][13]

Keep containers tightly closed to prevent leakage and evaporation.[4][8][12][13]

The storage area should be locked to restrict unauthorized access.[4][8][11][13]

Store away from incompatible materials, particularly oxidizing agents.[13]

Disposal Plan

Chemical waste must be managed in compliance with all local, state, and federal regulations.
[11][12]

e Chemical Waste:
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o Dispose of 4-Methyloctane waste through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[8]

o Do not dispose of the chemical into sewer systems, waterways, or the general
environment.[8][9][12]

o Collect waste in clearly labeled, suitable, and closed containers.[3][9]
o Container Disposal:

o Empty containers may be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[8]

o Alternatively, puncture the container to render it unusable and dispose of it in a sanitary
landfill, as permitted by regulations.[8]

Workflow Diagram

The following diagram illustrates the standard operating procedure for safely handling 4-

Methyloctane from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b165697?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.chemicalbook.com/msds/alkanes-c9-11-iso.pdf
https://www.spectrumchemical.com/media/sds/TCI-M0308.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.chemicalbook.com/msds/alkanes-c9-11-iso.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.benchchem.com/product/b165697?utm_src=pdf-body
https://www.benchchem.com/product/b165697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

4-Methyloctane Safe Handling Workflow

1. Preparation

Verify Fume Hood
& Safety Shower/Eyewash

Y

Don Required PPE
(Goggles, Gloves, Lab Coat)

Y

Eliminate Ignition Sources
& Use Non-Sparking Tools

\

Ground & Bond Equipment

Proceed to Handling

2. Handlihg & Use

Transfer Chemical
in Fume Hood

Keep Container Closed
When Not in Use

Perform Experiment

3. Post-Procedure & Storage

Emergency Response
(Spill or Exposure)

Begregate Waste

4. Waste Disposal

Collect Waste in
Labeled, Closed Container

Triple-Rinse or Puncture
Empty Container for Disposal

Dispose via Licensed
Chemical Waste Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b165697?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

